PDGFR Inhibitor
  • RPR-101511
    RPR-101511
    • Cat. No.:
    • B052547
    • CAS No.:
    • 146535-06-0
    • Molecular Formula:
    • C15H13NO2S
    • Molecular Weight:
    • 271.3 g/mol
    Description
    RPR-101511, also known as RPR-101511, is a useful research compound. Its molecular formula is C15H13NO2S and its molecular weight is 271.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality RPR...
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  • SU4312
    SU4312
    • Cat. No.:
    • B544048
    • CAS No.:
    • 5812-07-7
    • Molecular Formula:
    • C17H16N2O
    • Molecular Weight:
    • 264.32 g/mol
    Description
    Potent, selective VEGFR and PDGFR tyrosine kinases inhibitor (IC50 values are 0.8 and 19.4 μM respectively). Shows anti-angiogenic effects. Active in vivo.
    SU 4312 is a selective, cell-permeable inhibitor of ...
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  • Dovitinib
    Dovitinib
    • Cat. No.:
    • B548160
    • CAS No.:
    • 405169-16-6
    • Molecular Formula:
    • C21H21FN6O
    • Molecular Weight:
    • 392.4 g/mol
    Description
    4-amino-5-fluoro-3-[5-(4-methyl-1-piperazinyl)-1,3-dihydrobenzimidazol-2-ylidene]-2-quinolinone is a N-arylpiperazine.
    Dovitinib is an orally active small molecule that exhibits potent inhibitory activity aga...
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  • Intedanib-d3
    Intedanib-d3
    • Cat. No.:
    • B588111
    • CAS No.:
    • Molecular Formula:
    • C31H33N5O4
    • Molecular Weight:
    • 542.6 g/mol
    Description
    Intedanib-d3, also known as Intedanib-d3, is a useful research compound. Its molecular formula is C31H33N5O4 and its molecular weight is 542.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality...
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  • PDGFR Tyrosine Kinase Inhibitor III
    PDGFR Tyrosine Kinase Inhibitor III
    • Cat. No.:
    • B1246022
    • CAS No.:
    • 205254-94-0
    • Molecular Formula:
    • C27H27N5O4
    • Molecular Weight:
    • 485.5 g/mol
    Description
    PDGF receptor tyrosine kinase inhibitor III is an N-arylpiperazine that is piperazine in which the hydrogen attached to the nitrogen at position 1 is replaced by a (4-phenoxyphenyl)aminocarbonyl group, while the...
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  • Cediranib
    Cediranib
    • Cat. No.:
    • B1683797
    • CAS No.:
    • 288383-20-0
    • Molecular Formula:
    • C25H27FN4O3
    • Molecular Weight:
    • 450.5 g/mol
    Description
    4-[(4-fluoro-2-methyl-1H-indol-5-yl)oxy]-6-methoxy-7-[3-(1-pyrrolidinyl)propoxy]quinazoline is an aromatic ether.
    The novel indole-ether quinazoline Cediranib is a highly potent (IC50 < 1 nmol/L) ATP-competit...
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  • Ji-101
    Ji-101
    • Cat. No.:
    • B1683799
    • CAS No.:
    • 900573-88-8
    • Molecular Formula:
    • C22H20BrN5O2
    • Molecular Weight:
    • 466.3 g/mol
    Description
    JI-101 has been used in trials studying the treatment of Cancer, Colon Cancer, Neuroendocrine, Ovarian Cancer, and Advanced Solid Tumors.
    Angiogenesis Inhibitor JI-101 is an orally active inhibitor of vascula...
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  • Telatinib Mesylate
    Telatinib Mesylate
    • Cat. No.:
    • B3424068
    • CAS No.:
    • 332013-26-0
    • Molecular Formula:
    • C21H20ClN5O6S
    • Molecular Weight:
    • 505.9 g/mol
    Description
    Telatinib Mesylate is the orally bioavailable mesylate salt of the 17-allylaminogeldanamycin (17-AAG) small-molecule inhibitor of several receptor protein tyrosine kinases with potential antiangiogenic and antin...
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  • GZD856 formic
    GZD856 formic
    • Cat. No.:
    • B8144705
    • CAS No.:
    • Molecular Formula:
    • C30H29F3N6O3
    • Molecular Weight:
    • 578.6 g/mol
    Description
    GZD856 formic is a useful research compound. Its molecular formula is C30H29F3N6O3 and its molecular weight is 578.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality GZD856 formic suitable fo...
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  • Idrx-42
    Idrx-42
    • Cat. No.:
    • B8180535
    • CAS No.:
    • 2590556-80-0
    • Molecular Formula:
    • C29H32N8O
    • Molecular Weight:
    • 508.6 g/mol
    Description
    KIT-mutant Inhibitor IDRX-42 is an orally bioavailable small molecule inhibitor of multiple mutated forms of mast/stem cell factor receptor KIT (c-Kit;  SCFR), with potential antineoplastic activity. Upon o...
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